Cas no 90290-05-4 ((2R,5R)-2,5-bis(methoxymethyl)pyrrolidine)

(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine structure

90290-05-4 structure

Product Name:(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine

CAS No:90290-05-4

MF:C₈H₁₇NO₂

MW:159.2260825634

MDL:MFCD00210015

CID:91013

PubChem ID:2724974

Update Time:2024-10-26

(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- (R,R)-(-)-2,5-Bis(methoxymethyl)pyrrolidine
- (R,R)-(-)-2,5-BIS(METHOXYMETHYL)-PYRROLIDINE
- (-)-2,3,4,5-Tetradeoxy-2,5-imino-1-O,6-O-dimethyl-L-threo-hexitol
- (2R,5R)-2,5-dimethoxymethylpyrrolidine
- (2R,5R)-bis(methoxymethyl)pyrrolidine
- (R,R)-2,5-bis(methoxymethyl)pyrrolidine
- (R,R)-2,5-di-(methoxymethyl)pyrrolidine
- (S,S)-2,5-bis(methoxymethyl)pyrrolidine
- [2R,5R,(-)]-2,5-Bis(methoxymethyl)pyrrolidine
- (2R,5R)-2,5-Bis(methoxymethyl)pyrrolidine (ACI)
- L-threo-Hexitol, 2,3,4,5-tetradeoxy-2,5-imino-1,6-di-O-methyl- (ZCI)
- (2R,5R)-(-)-2,5-Bis(methoxymethyl)pyrrolidine
- Pyrrolidine, 2,5-bis(methoxymethyl)-, (2R-trans)-
- (2R,5R)-2,5-bis(methoxymethyl)pyrrolidine
- 90290-05-4
- SCHEMBL1875140
- MFCD00210015
- AS-65249
- AKOS017343588
- Pyrrolidine, 2,5-bis(methoxymethyl)-, (2R,5R)-
- CS-0325942
- MDL： MFCD00210015
- Inchi： 1S/C8H17NO2/c1-10-5-7-3-4-8(9-7)6-11-2/h7-9H,3-6H2,1-2H3/t7-,8-/m1/s1
- InChI Key： HDXYTIYVVNJFLU-HTQZYQBOSA-N
- SMILES： C([C@H]1CC[C@H](COC)N1)OC

Computed Properties

Exact Mass: 159.12600
Monoisotopic Mass: 160.133754
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 96.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 1
XLogP3: 0.1
Topological Polar Surface Area: 35.1

Experimental Properties

Color/Form: colorless liquid
Density: 1.0469 (rough estimate)
Boiling Point: 106-108°C/18mm
Flash Point: 106-108°C/18mm
Refractive Index: 1.447-1.449
PSA: 30.49000
LogP: 0.72860
Solubility: Soluble in most organic solvents

(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S24/25; S36; S26
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Cold storage (+4 ° C)

(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109007422-1g	(2R,5R)-2,5-Bis(methoxymethyl)pyrrolidine	90290-05-4	95%	1g	$682.50	2023-08-31
abcr	AB206591-100 mg	(R,R)-(-)-2,5-Bis(methoxymethyl)pyrrolidine, 97%; .	90290-05-4	97%	100mg	€96.90	2023-05-06
abcr	AB206591-500 mg	(R,R)-(-)-2,5-Bis(methoxymethyl)pyrrolidine, 97%; .	90290-05-4	97%	500mg	€246.00	2023-05-06
Chemenu	CM529017-1g	(2R,5R)-2,5-Bis(methoxymethyl)pyrrolidine	90290-05-4	98%	1g	$566	2024-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H27577-100mg	(R,R)-(-)-2,5-Bis(methoxymethyl)pyrrolidine, 97%	90290-05-4	97%	100mg	￥2607.00	2023-03-16
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H27577-500mg	(R,R)-(-)-2,5-Bis(methoxymethyl)pyrrolidine, 97%	90290-05-4	97%	500mg	￥10778.00	2023-03-16
eNovation Chemicals LLC	D769115-100mg	(2R,5R)-2,5-Bis(methoxymethyl)pyrrolidine	90290-05-4	95%	100mg	$330	2023-09-01
Key Organics Ltd	AS-65249-100MG	(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine	90290-05-4	>97%	100mg	£250.07	2025-02-08
SHENG KE LU SI SHENG WU JI SHU	sc-280060-100 mg	(R,R)-(-)-2,5-Bis(methoxymethyl)pyrrolidine,	90290-05-4		100MG	￥1,361.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-280060-100mg	(R,R)-(-)-2,5-Bis(methoxymethyl)pyrrolidine,	90290-05-4		100mg	￥1361.00	2023-09-05

(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine Production Method

Production Method 1

90290-05-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol

Reference

: A straightforward synthesis of enantiomerically pure trans-2,5-bis(alkoxymethyl)pyrrolidines by 1,3-dipolar cycloaddition reactions of azomethine ylides

Wittland, Claudia; Risch, Nikolaus, Journal fuer Praktische Chemie (Weinheim, 2000, 342(3), 311-315

Production Method 2

134860-27-8

90290-05-4

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
1.2 Reagents: Methyl iodide , Sodium hydride Solvents: Tetrahydrofuran
1.3 Reagents: Hydrogen , Palladium dihydroxide Solvents: Methanol

Reference

: A facile synthesis of (S,S)-(+)- and (R,R)-(-)-2,5-bis(methoxymethyl)pyrrolidine

Yamamoto, Yukio; Ohmori, Hideki; Sawada, Seiji, Synlett, 1991, (5), 319-20

Production Method 3

90290-05-4

14948-68-6

Reaction Conditions

1.1 Reagents: Iodine Solvents: 1,2-Dimethoxyethane , Water

Reference

: Asymmetric Diels-Alder reaction of acrylamides having trans-2,5-disubstituted pyrrolidines as chiral auxiliaries

Kawanami, Yasuhiro; Katsuki, Tsutomu; Yamaguchi, Masaru, Bulletin of the Chemical Society of Japan, 1987, 60(11), 4190-2

(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine Raw materials

2,5-Pyrrolidinedicarboxylic acid, 1-[(1S)-1-phenylethyl]-, 2,5-dimethyl ester, (2R,5R)-

(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine Preparation Products

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